5-Chloro-2-(2-chloro-4-nitrophenoxy)pyridine

• Molecular Formula: C11H6Cl2N2O3
• Molecular Weight: 285.08 g/mol
• IUPAC Name: 5-chloro-2-(2-chloro-4-nitrophenoxy)pyridine
• InChI: InChI=1S/C11H6Cl2N2O3/c12-7-1-4-11(14-6-7)18-10-3-2-8(15(16)17)5-9(10)13/h1-6H
• InChI Key: XEQFUSXPYQNRMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Cl)OC2=NC=C(C=C2)Cl

Description

5-Chloro-2-(2-chloro-4-nitrophenoxy)pyridine is a useful research compound. Its molecular formula is C11H6Cl2N2O3 and its molecular weight is 285.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Chloro-2-(2-chloro-4-nitrophenoxy)pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Chloro-2-(2-chloro-4-nitrophenoxy)pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1,2-Dichloro-4-nitrobenzene (19.2 g), 12.9 g of 5-chloropyridine-2-ol, and 10.4 g of potassium carbonate were added to 50 mL of dimethylacetamide, and the mixture was allowed to react at 90 to 110° C. for 15 hr. The reaction mixture was cooled, ethyl acetate and brine were then added thereto, followed by separation and washing with brine. The ethyl acetate layer was concentrated, and the precipitated crystals were collected by filtration. The filtrate was concentrated, and the crude product thus obtained was purified by column chromatography on silica gel (BW300, manufactured by Fuji Sylysia Chemical Ltd., solvent: n-hexane/ethyl acetate) to give 15.75 g of 5-chloro-2-(2-chloro-4-nitrophenoxy)pyridine (yield 55.2%).